Cas no 880640-87-9 (Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-)
880640-87-9 structure
Product Name:Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-
CAS No:880640-87-9
MF:C16H18S
MW:242.379123210907
CID:646719
PubChem ID:22087472
Update Time:2025-04-19
Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-
- 1-methyl-4-(2-propan-2-ylphenyl)sulfanylbenzene
- 1-[(4-Methylphenyl)sulfanyl]-2-(propan-2-yl)benzene
- DTXSID90622356
- 880640-87-9
- SCHEMBL5318161
-
- Inchi: 1S/C16H18S/c1-12(2)15-6-4-5-7-16(15)17-14-10-8-13(3)9-11-14/h4-12H,1-3H3
- InChI Key: ZLNNEZDNLYUUGT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)C1C=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 242.11292175g/mol
- Monoisotopic Mass: 242.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 25.3Ų
Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
880640-87-9 (Benzene, 1-(1-methylethyl)-2-[(4-methylphenyl)thio]-) Related Products
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